4,4-Dimethoxy-2-butanone
4,4-Dimethoxy-2-butanone
4, 4-Dimethoxy-2-butanone, also known as 3-oxobutanal dimethyl acetal or fema 3381, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4, 4-Dimethoxy-2-butanone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4, 4-dimethoxy-2-butanone is primarily located in the cytoplasm. 4, 4-Dimethoxy-2-butanone has an alcoholic, bitter, and ethereal taste.
Brand Name:
Vulcanchem
CAS No.:
5436-21-5
VCID:
VC0155242
InChI:
InChI=1S/C6H12O3/c1-5(7)4-6(8-2)9-3/h6H,4H2,1-3H3
SMILES:
CC(=O)CC(OC)OC
Molecular Formula:
C6H12O3
Molecular Weight:
132.16 g/mol
4,4-Dimethoxy-2-butanone
CAS No.: 5436-21-5
Reference Standards
VCID: VC0155242
Molecular Formula: C6H12O3
Molecular Weight: 132.16 g/mol
| CAS No. | 5436-21-5 |
|---|---|
| Product Name | 4,4-Dimethoxy-2-butanone |
| Molecular Formula | C6H12O3 |
| Molecular Weight | 132.16 g/mol |
| IUPAC Name | 4,4-dimethoxybutan-2-one |
| Standard InChI | InChI=1S/C6H12O3/c1-5(7)4-6(8-2)9-3/h6H,4H2,1-3H3 |
| Standard InChIKey | PJCCSZUMZMCWSX-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(OC)OC |
| Canonical SMILES | CC(=O)CC(OC)OC |
| Density | 0.993-0.998 |
| Description | 4, 4-Dimethoxy-2-butanone, also known as 3-oxobutanal dimethyl acetal or fema 3381, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4, 4-Dimethoxy-2-butanone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4, 4-dimethoxy-2-butanone is primarily located in the cytoplasm. 4, 4-Dimethoxy-2-butanone has an alcoholic, bitter, and ethereal taste. |
| Synonyms | 1,1-Dimethoxy-3-butanone; 3-Oxobutyraldehyde 1-(Dimethyl Acetal); 3-Oxobutyraldehyde Dimethyl Acetal; 4,4-Dimethoxybutane-2-one; Acetoacetaldehyde Dimethyl Acetal; Acetylacetaldehyde Dimethyl Acetal; Formylacetone Dimethyl Acetal; NSC 21538; NSC 5972 |
| PubChem Compound | 228548 |
| Last Modified | Nov 11 2021 |
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